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Compound of Interest

Compound Name:
4-Cyclopropoxy-3-methoxy-N,N-

dimethylbenzamide

CAS No.: 1243464-88-1

Cat. No.: B3225010

Get Quote

This technical guide provides a comprehensive overview of 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide, a novel benzamide derivative. The document is intended for researchers,

scientists, and professionals in the field of drug development and medicinal chemistry, offering

insights into its fundamental properties, a plausible synthetic route, and its potential as a

scaffold in therapeutic agent discovery.

Molecular Identity and Physicochemical Properties
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide is a substituted aromatic amide with a

unique combination of functional groups that are of significant interest in medicinal chemistry.

The presence of a cyclopropoxy group, a methoxy group, and a dimethylbenzamide moiety

suggests that this molecule may possess desirable pharmacokinetic and pharmacodynamic

properties.

Molecular Formula and Weight
The chemical structure of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide allows for

the precise determination of its molecular formula and weight.
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Molecular Formula: C₁₃H₁₇NO₃

Molecular Weight: 235.28 g/mol

Structural and Physicochemical Data Summary
The following table summarizes key structural and predicted physicochemical properties of the

molecule. These parameters are crucial for predicting the compound's behavior in biological

systems.

Property Value

IUPAC Name
4-Cyclopropoxy-3-methoxy-N,N-

dimethylbenzamide

Molecular Formula C₁₃H₁₇NO₃

Molecular Weight 235.28 g/mol

Canonical SMILES COC1=C(C=C(C=C1)C(=O)N(C)C)OC2CC2

InChI Key (Predicted)

CAS Number Not available

Topological Polar Surface Area (TPSA) 41.9 Å² (Predicted)

logP (Predicted) 2.1 (Predicted)

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

Rotatable Bonds 4

Rationale for Synthesis and Potential Applications
The structural motifs within 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide are

prevalent in a variety of biologically active compounds. This suggests that the molecule could

serve as a valuable scaffold for the development of novel therapeutic agents.

The Role of the Benzamide Moiety

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3225010/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-cyclopropoxy-3-methoxy-n-n-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3225010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzamide derivatives are known to exhibit a wide range of pharmacological activities,

including antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[1] The N,N-

dimethylbenzamide functionality, in particular, can influence the molecule's solubility and ability

to cross biological membranes.

The Influence of the Methoxy Group
The methoxy group is a common feature in many approved drugs and natural products. It can

enhance drug-target binding, improve physicochemical properties, and favorably alter a

compound's metabolic profile.[2] By donating electron density through resonance, the methoxy

group can modulate the electronic properties of the aromatic ring, which can be critical for

ligand-target interactions.[3]

The Significance of the Cyclopropyl Group
The cyclopropyl group has garnered significant attention in drug design due to its unique

chemical and physical properties. It can improve a drug's metabolic stability, reduce off-target

effects, and enhance binding affinity to target receptors.[4] Compounds containing a

cyclopropyl moiety have been developed for a wide array of medical conditions, including

infectious diseases, mental disorders, and cardiovascular diseases.[4]

Proposed Synthesis Workflow
A plausible and efficient synthetic route for 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide can be envisioned starting from commercially available precursors. The

proposed workflow involves a two-step process: etherification followed by amidation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.walshmedicalmedia.com/open-access/pharmacological-potential-of-benzamide-analogues-and-their-uses-inmedicinal-chemistry-2329-6798-1000194.pdf
https://www.researchgate.net/publication/379584145_The_role_of_the_methoxy_group_in_approved_drugs
https://www.benchchem.com/pdf/The_Methoxy_Group_A_Structural_and_Functional_Analysis_for_Drug_Discovery.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397633/
https://www.benchchem.com/product/b3225010/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-cyclopropoxy-3-methoxy-n-n-dimethylbenzamide
https://www.benchchem.com/product/b3225010/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-cyclopropoxy-3-methoxy-n-n-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3225010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Etherification

Step 2: Amidation

4-Hydroxy-3-methoxybenzoic acid

4-Cyclopropoxy-3-methoxybenzoic acid

Base (e.g., K2CO3)
Solvent (e.g., DMF)

Cyclopropyl bromide

4-Cyclopropoxy-3-methoxybenzoic acid

4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide

Coupling agent (e.g., HATU)
Base (e.g., DIPEA)
Solvent (e.g., DCM)

Dimethylamine

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide.

Step-by-Step Experimental Protocol
Step 1: Synthesis of 4-Cyclopropoxy-3-methoxybenzoic acid (Etherification)

This step can be achieved via a Williamson ether synthesis or an Ullmann condensation. The

Williamson ether synthesis is often preferred for its milder conditions.[5][6]

To a solution of 4-hydroxy-3-methoxybenzoic acid (1.0 eq) in a suitable polar aprotic solvent

such as dimethylformamide (DMF), add a base, for instance, potassium carbonate (K₂CO₃,

2.0 eq).
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Stir the mixture at room temperature for 30 minutes to facilitate the formation of the

phenoxide.

Add cyclopropyl bromide (1.5 eq) to the reaction mixture.

Heat the reaction to 80-100 °C and monitor its progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench with water.

Acidify the aqueous solution with a dilute acid (e.g., 1M HCl) to precipitate the product.

Collect the solid by filtration, wash with water, and dry under vacuum to yield 4-cyclopropoxy-

3-methoxybenzoic acid.

Step 2: Synthesis of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide (Amidation)

The final amidation step can be carried out using a variety of modern amide coupling reagents.

Dissolve 4-cyclopropoxy-3-methoxybenzoic acid (1.0 eq) in an anhydrous solvent such as

dichloromethane (DCM).

Add a coupling agent, for example, HATU (1.1 eq), and a non-nucleophilic base like N,N-

diisopropylethylamine (DIPEA, 2.0 eq).

Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid.

Add dimethylamine (as a solution in THF or as dimethylamine hydrochloride with an

additional equivalent of base, 1.2 eq).

Continue stirring at room temperature and monitor the reaction by TLC.

Once the reaction is complete, dilute the mixture with DCM and wash sequentially with a

saturated aqueous solution of sodium bicarbonate, water, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by column chromatography on silica gel to obtain the final

compound, 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide.

Potential Biological Significance and Future
Directions
The unique structural combination of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
makes it a compelling candidate for biological screening. The presence of the cyclopropoxy

and methoxy groups on the benzamide scaffold may lead to compounds with interesting

pharmacological profiles. For instance, similar structures have shown activity as positive

allosteric modulators of certain receptors.[7]

Future research should focus on the synthesis and in-vitro screening of this compound against

a panel of biological targets, including G-protein coupled receptors, ion channels, and

enzymes. Based on the activities of related benzamides, initial screening could target pathways

involved in inflammation, pain, and cancer.[1][8] Further structure-activity relationship (SAR)

studies could then be undertaken to optimize the potency and selectivity of this novel chemical

scaffold.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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